Cas no 34199-22-9 (Deowd)

• Product Name: Deowd
• CAS No: 34199-22-9
• MF: C₂₈H₃₈O₆
• MW: 470.597729206085
• CID: 310793
• Update Time: 2023-08-02

Deowd Chemical and Physical Properties

Names and Identifiers

• Ergosta-2,24-dien-26-oicacid, 6,7-epoxy-5,20,22-trihydroxy-1-oxo-, d-lactone, (5a,6a,7a)- (9CI)
• DEOWD
• Deowd

• Inchi： 1S/C28H38O6/c1-14-13-20(33-24(30)15(14)2)27(5,31)18-9-8-16-21-17(10-12-25(16,18)3)26(4)19(29)7-6-11-28(26,32)23-22(21)34-23/h6-7,16-18,20-23,31-32H,8-13H2,1-5H3/t16-,17-,18-,20?,21-,22-,23-,25-,26-,27+,28-/m0/s1
• InChI Key： DXWHOKCXBGLTMQ-MUCKJNAVSA-N
• SMILES： O1[C@@H]2[C@]3(CC=CC([C@]3(C)[C@H]3CC[C@]4(C)[C@@H]([C@](C)(C5CC(C)=C(C)C(=O)O5)O)CC[C@H]4[C@@H]3[C@H]12)=O)O

Computed Properties

• Exact Mass: 470.266839
• Monoisotopic Mass: 470.266839
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.4

Experimental Properties

• Density: 1.264
• Boiling Point: 651.6°Cat760mmHg
• Flash Point: 215.7°C
• Refractive Index: 1.586